Cas no 1428365-48-3 (5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide)

• Product Name: 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide
• CAS No: 1428365-48-3
• MF: C₁₇H₁₂N₆O₂
• MW: 332.316182136536
• CID: 5941299
• PubChem ID: 71805355
• Update Time: 2025-06-12

5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide
• AKOS024557780
• 5-phenyl-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-1,2-oxazole-3-carboxamide
• VU0548953-1
• 5-phenyl-N-(6-pyrazol-1-ylpyrimidin-4-yl)-1,2-oxazole-3-carboxamide
• F6430-0188
• N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-5-phenylisoxazole-3-carboxamide
• 1428365-48-3

• Inchi： 1S/C17H12N6O2/c24-17(13-9-14(25-22-13)12-5-2-1-3-6-12)21-15-10-16(19-11-18-15)23-8-4-7-20-23/h1-11H,(H,18,19,21,24)
• InChI Key： RAZRAWWUQQVLPE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NC2=CC(=NC=N2)N2C=CC=N2)=O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 332.10217365g/mol
• Monoisotopic Mass: 332.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide (CAS No. 1428365-48-3)

The compound 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide (CAS No. 1428365-48-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining pyrimidine, pyrazole, and oxazole moieties, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, given its ability to modulate key signaling pathways involved in cell proliferation and inflammation.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. The 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide structure aligns with this trend, as its multi-heterocyclic scaffold offers versatility in binding to diverse biological targets. This compound's CAS No. 1428365-48-3 is frequently searched in academic and industrial databases, reflecting its relevance in cancer research, autoimmune disease studies, and agricultural chemical innovation.

One of the most compelling aspects of this compound is its structure-activity relationship (SAR). The presence of both pyrimidine and pyrazole rings enhances its affinity for ATP-binding sites in kinases, a feature exploited in the design of next-generation therapeutics. Additionally, the oxazole-carboxamide moiety contributes to improved solubility and metabolic stability, addressing common challenges in drug development. These attributes make CAS No. 1428365-48-3 a focal point for medicinal chemistry optimization.

From a synthetic perspective, the preparation of 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide involves multi-step organic transformations, including cross-coupling reactions and heterocyclic condensation. Researchers often explore green chemistry approaches to improve yield and reduce environmental impact, a topic of growing importance in sustainable pharmaceutical manufacturing. The compound's CAS No. 1428365-48-3 is also linked to patents highlighting its utility in crop protection, underscoring its dual significance in human health and agriculture.

In the context of drug repurposing, 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide has been investigated for off-target effects, leveraging computational tools like molecular docking and AI-driven predictive modeling. These techniques align with the broader industry shift toward data-driven drug discovery, where compounds like CAS No. 1428365-48-3 are screened against vast biological datasets to identify new therapeutic opportunities.

Looking ahead, the compound's potential extends to personalized medicine, where its modular structure could be tailored to individual patient profiles. As the scientific community continues to explore its pharmacokinetic and pharmacodynamic properties, 5-phenyl-N-6-(1H-pyrazol-1-yl)pyrimidin-4-yl-1,2-oxazole-3-carboxamide remains a molecule of high interest, bridging gaps between chemical innovation and clinical application.